Cas no 3337-59-5 (Methyl 3,5-dichloro-4-hydroxybenzoate)

Methyl 3,5-dichloro-4-hydroxybenzoate is a chlorinated aromatic ester with applications in organic synthesis and agrochemical intermediates. Its structure features both hydroxyl and ester functional groups, making it a versatile building block for further chemical modifications. The presence of chlorine atoms enhances its reactivity and stability, particularly in electrophilic substitution reactions. This compound is valued for its role in synthesizing herbicides, fungicides, and other specialty chemicals. Its crystalline solid form ensures ease of handling and storage under standard conditions. The compound’s purity and consistent performance make it suitable for research and industrial-scale processes requiring precise aromatic intermediates.
Methyl 3,5-dichloro-4-hydroxybenzoate structure
3337-59-5 structure
Product Name:Methyl 3,5-dichloro-4-hydroxybenzoate
CAS No:3337-59-5
MF:C8H6Cl2O3
MW:221.037440776825
MDL:MFCD00016419
CID:44050
PubChem ID:76856
Update Time:2025-05-28

Methyl 3,5-dichloro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-dichloro-4-hydroxybenzoate
    • Methyl 3,5-Dichloro-4-Hydroxylbenzoate
    • 3,5-DICHLORO-4-HYDROXY BENZOIC ACID METHYL ESTER
    • 3,5-Dichlor-4-hydroxy-benzoesaeure-methylester
    • F0903-7373
    • methyl 3,5-dichloro-4-hydroxy-benzoate
    • 3,5-Dichloro-4-Hydroxybenzoic Acid Methyl Ester
    • Benzoic acid, 3,5-dichloro-4-hydroxy-, methyl ester
    • PubChem3715
    • 3,5-dichloro-methylparaben
    • AURORA 17218
    • RARECHEM AL BF 0933
    • SBB058034
    • methyl 3,5dichloro-4-hydroxybenzoate
    • methyl 3.5-dich
    • AC-24518
    • SR-01000509708-1
    • TS-03156
    • A821751
    • DTXSID20186991
    • MFCD00016419
    • CS-0150846
    • Methyl3,5-dichloro-4-hydroxybenzoate
    • EN300-49254
    • InChI=1/C8H6Cl2O3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,1H
    • NS00029480
    • SCHEMBL282150
    • J-017238
    • AKOS002254266
    • methyl 3.5-dichloro-4-hydroxybenzoate
    • 207511-20-4
    • 3337-59-5
    • FT-0614544
    • CHEBI:218055
    • EINECS 222-074-5
    • methyl 3,5-dichloro-4-hydroxy-benzoate;Methyl 3,5-dichloro-4-hydroxybenzoate
    • SY107577
    • SR-01000509708
    • ALBB-023458
    • DB-022022
    • benzoic acid, 3,5-dichloro-4-hydroxy-, methyl ester, hydrate
    • AP-906/42949320
    • MDL： MFCD00016419
    • Inchi： 1S/C8H6Cl2O3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,1H3
    • InChI Key： UKMOOQFHBGTLAO-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=C(C(=O)OC)C=1)Cl)O

Computed Properties

  • Exact Mass: 219.96900
  • Monoisotopic Mass: 219.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4760 (rough estimate)
  • Melting Point: 122-125°C
  • Boiling Point: 302.7°C at 760 mmHg
  • Flash Point: 136.9°C
  • Refractive Index: 1.4800 (estimate)
  • PSA: 46.53000
  • LogP: 2.48560
  • Solubility: Not determined

Methyl 3,5-dichloro-4-hydroxybenzoate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • WGK Germany：3
  • Safety Instruction： S26; S36; S36/37/39; S16
  • Hazardous Material Identification： Xi Xn F
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38; R20/21/22; R10

Methyl 3,5-dichloro-4-hydroxybenzoate Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Methyl 3,5-dichloro-4-hydroxybenzoate Pricemore >>

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B-JL173-1g
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TRC
M301405-100mg
Methyl 3,5-dichloro-4-hydroxybenzoate
 3337-59-5
100mg
 $64.00 2023-05-18

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